Cas no 2171774-83-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• CAS No: 2171774-83-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6195799
• PubChem ID: 165747474
• Update Time: 2025-06-09

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-2-carboxylic acid
• 2171774-83-5
• EN300-1503203

• Inchi： 1S/C25H28N2O5/c28-23(27-15-6-5-12-22(27)24(29)30)13-7-14-26-25(31)32-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-7,12-16H2,(H,26,31)(H,29,30)
• InChI Key： PDVKSKPRUFDIKH-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS: 2171774-83-5)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS: 2171774-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a crucial intermediate in peptide synthesis and drug discovery. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of peptidomimetics, which are designed to mimic natural peptides but with enhanced stability and bioavailability. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, where the Fmoc (9-fluorenylmethoxycarbonyl) protecting group played a pivotal role in ensuring high-yield and purity of the final product. The study demonstrated that the incorporation of this compound into peptide chains significantly improved their resistance to proteolytic degradation, a common challenge in peptide-based drug development.

Further investigations into the pharmacological properties of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid have revealed its potential as a scaffold for designing inhibitors of specific enzymes involved in inflammatory pathways. A preprint article on bioRxiv (2024) reported that derivatives of this compound exhibited nanomolar affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that this molecule could serve as a starting point for developing new anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology (2023) described its use in the development of activity-based probes (ABPs) for studying protease activity in live cells. The Fmoc group in the molecule allowed for facile conjugation to fluorescent tags, enabling real-time visualization of protease dynamics. This application underscores the versatility of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid in both drug discovery and basic research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A review article in Expert Opinion on Drug Discovery (2024) pointed out that while the compound offers excellent synthetic flexibility, its metabolic stability and oral bioavailability need further improvement. Ongoing research is focused on structural modifications, such as the introduction of heterocyclic rings or PEGylation, to address these limitations.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS: 2171774-83-5) represents a valuable tool in modern drug discovery and chemical biology. Its applications span from peptide therapeutics to enzyme inhibitors and diagnostic probes, highlighting its multifaceted utility. Future studies are expected to explore its potential in targeted drug delivery systems and personalized medicine, further solidifying its importance in the pharmaceutical sciences.